![molecular formula C10H12O2 B179518 2-Hydroxy-2-methylpropiophenone CAS No. 7473-98-5](/img/structure/B179518.png)
2-Hydroxy-2-methylpropiophenone
Overview
Description
2-Hydroxy-2-methylpropiophenone is a radical photoinitiator (PI) molecule that can be used in the crosslinking of polymers by the exposure of UV radiation . It can be used in the development of UV curable resins for exterior coating applications .
Synthesis Analysis
KBr in water is added to a solution of 2-methyl-1-phenylpropane-1,2-diol in toluene. Then, TEMPO is added. The reddish suspension is cooled to 0°C. A 12% sodium hypochlorite solution is added while maintaining the internal temperature at 5°C or lower .
Molecular Structure Analysis
The molecular formula of 2-Hydroxy-2-methylpropiophenone is C6H5COC(CH3)2OH . It has a molecular weight of 164.20 .
Chemical Reactions Analysis
2-Hydroxy-2-methylpropiophenone undergoes a unique multiple arylation via C−C and C−H bond cleavages upon treatment with excess aryl bromides in the presence of a palladium catalyst to give 1,1,2,2-tetraarylethanes and 4,4-diaryl-1-phenylisochroman-3-ones .
Physical And Chemical Properties Analysis
2-Hydroxy-2-methylpropiophenone is a colorless to pale yellow liquid . It has a strong absorption peak in the ultraviolet range, enabling its use in UV spectroscopy and photopolymerization reactions . It is slightly soluble in water .
Scientific Research Applications
Organic Synthesis
In organic synthesis , this compound finds application in the Palladium-catalyzed reaction with aryl bromides, facilitating the formation of complex organic molecules through carbon-carbon bond formation .
Photopolymerization
As a radical photoinitiator, 2-Hydroxy-2-methylpropiophenone plays a crucial role in photopolymerization processes. It initiates the polymerization of monomers when exposed to UV light, which is essential in creating polymers with specific properties .
UV-Curable Systems
This compound is integral to UV-curable systems , particularly in the development of UV curable resins. These resins are used for exterior coatings that require curing upon exposure to UV radiation, providing durability and resistance .
Coating Applications
In the field of coatings, 2-Hydroxy-2-methylpropiophenone is used to develop UV curable resins for exterior coating applications. These coatings are designed to withstand environmental factors and provide long-lasting protection .
Hydrogel Development
Research has shown that 2-Hydroxy-2-methylpropiophenone affects the physicochemical properties and surface morphology of hydrogels. This is significant in the development of hydrogels for various applications, including medical and environmental uses .
Mechanism of Action
Target of Action
The primary target of 2-Hydroxy-2-methylpropiophenone is the polymer chains in UV-curable systems . It plays a crucial role in initiating and promoting polymerization reactions when exposed to UV or visible light .
Biochemical Pathways
The primary biochemical pathway affected by 2-Hydroxy-2-methylpropiophenone is the polymerization process in UV-curable systems . The ketyl radicals generated by the compound initiate or catalyze photoinduced radical reactions, thereby initiating polymerization processes .
Pharmacokinetics
Its solubility, volatility, and reactivity under uv light are critical factors influencing its bioavailability in the context of its industrial use .
Result of Action
The result of the action of 2-Hydroxy-2-methylpropiophenone is the formation of crosslinked polymers . This is achieved through the initiation of polymerization reactions, leading to the development of UV curable resins for exterior coating applications .
Action Environment
The action of 2-Hydroxy-2-methylpropiophenone is significantly influenced by environmental factors such as light intensity, specifically UV light, and the presence of suitable co-initiators or substrates . Its efficacy and stability are also affected by temperature and the chemical environment, including the presence of oxygen and other potential reactants .
Safety and Hazards
Future Directions
Scientists from China and Australia have developed a formula for a TPP hydrogel based on 2-hydroxy-2-methylpropiophenone (HMPP) and PEGda was developed for the fabrication of 3-D DLW microstructures at a low threshold power (0.1 nJ per laser pulse at a writing speed of 10 μm·s -1) in a high-water-content environment (up to 79%) using a green laser beam (535 nm) . This work is of importance for the development future reversible microdevices in biomedical engineering .
properties
IUPAC Name |
2-hydroxy-2-methyl-1-phenylpropan-1-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12O2/c1-10(2,12)9(11)8-6-4-3-5-7-8/h3-7,12H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XMLYCEVDHLAQEL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C(=O)C1=CC=CC=C1)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8044830 | |
Record name | 2-Hydroxy-2-methylpropiophenone | |
Source | EPA DSSTox | |
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Molecular Weight |
164.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid; NKRA | |
Record name | 1-Propanone, 2-hydroxy-2-methyl-1-phenyl- | |
Source | EPA Chemicals under the TSCA | |
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Product Name |
2-Hydroxy-2-methylpropiophenone | |
CAS RN |
7473-98-5 | |
Record name | 2-Hydroxy-2-methyl-1-phenylpropan-1-one | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=7473-98-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Benzoyl isopropanol | |
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Record name | 2-Hydroxy-2-methylpropiophenone | |
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Record name | 1-Propanone, 2-hydroxy-2-methyl-1-phenyl- | |
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Record name | 2-Hydroxy-2-methylpropiophenone | |
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Record name | 2-hydroxy-2-methylpropiophenone | |
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URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.028.429 | |
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Record name | BENZOYL ISOPROPANOL | |
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URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/Z0LRG273AD | |
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Synthesis routes and methods I
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Synthesis routes and methods II
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Synthesis routes and methods III
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular formula and weight of 2-Hydroxy-2-methylpropiophenone?
A1: 2-Hydroxy-2-methylpropiophenone has a molecular formula of C10H12O2 and a molecular weight of 164.20 g/mol.
Q2: How can I confirm the structure of 2-Hydroxy-2-methylpropiophenone?
A2: Various spectroscopic techniques are useful for structural confirmation, including Fourier Transform Infrared Spectroscopy (FTIR) [, , , , , ], Nuclear Magnetic Resonance (NMR) [, , ], and Mass Spectrometry (MS) [, ]. FTIR reveals characteristic functional groups, NMR provides information on the hydrogen and carbon environments, and MS confirms the molecular weight and fragmentation pattern.
Q3: Is 2-Hydroxy-2-methylpropiophenone compatible with polyvinylpyrrolidone-based hydrogels?
A3: Yes, research demonstrates the successful incorporation of 2-Hydroxy-2-methylpropiophenone into polyvinylpyrrolidone-based hydrogels, influencing their physicochemical properties like swelling ratio, tensile strength, and wettability [].
Q4: How does the amount of 2-Hydroxy-2-methylpropiophenone affect the properties of acrylic hydrogels?
A4: Increasing the amount of 2-Hydroxy-2-methylpropiophenone in acrylic hydrogels generally leads to decreased percentage elongation and increased tensile strength, indicating a change in mechanical properties []. It also influences the hydrogel's wettability, making it more hydrophilic with increasing photoinitiator content [].
Q5: What is the primary function of 2-Hydroxy-2-methylpropiophenone in material science?
A5: 2-Hydroxy-2-methylpropiophenone primarily acts as a photoinitiator, generating free radicals upon exposure to UV radiation [, , , , , , , , ]. These free radicals initiate the polymerization of monomers and pre-polymers, leading to the formation of crosslinked polymer networks.
Q6: How does 2-Hydroxy-2-methylpropiophenone compare to other photoinitiators in thiol-ene UV curing?
A6: Studies comparing 2-Hydroxy-2-methylpropiophenone to ethylphenyl (2,4,6-trimethylbenzoyl) phosphinate in thiol-ene UV curing of acrylated epoxidized soybean oil revealed that the latter resulted in polymers with higher storage modulus, enhanced thermal characteristics, and increased Shore A hardness []. This suggests that the choice of photoinitiator significantly impacts the final polymer properties.
Q7: Can 2-Hydroxy-2-methylpropiophenone be used in optical 3D printing applications?
A7: Yes, research suggests that 2-Hydroxy-2-methylpropiophenone shows promise in the development of photocurable resins for optical 3D printing. Its ability to efficiently initiate photopolymerization allows for the creation of intricate three-dimensional structures with high resolution and good surface morphology [, ].
Q8: What is known about the stability of 2-Hydroxy-2-methylpropiophenone in different formulations?
A8: 2-Hydroxy-2-methylpropiophenone, when incorporated into various formulations, exhibits stability under specific conditions. For instance, research has shown that in UV-curable pressure-sensitive adhesives, its stability is influenced by the presence of other components like oligomers and crosslinkers []. Understanding these interactions is crucial for optimizing formulation stability.
Q9: Are there strategies to enhance the migration resistance of 2-Hydroxy-2-methylpropiophenone in cured materials?
A9: Yes, one approach to improve the migration resistance of 2-Hydroxy-2-methylpropiophenone is by chemically binding it to nanoparticles. For instance, researchers successfully attached it to nano-silica surfaces, leading to a significant reduction in extractable residues compared to the free photoinitiator []. This strategy holds potential for minimizing environmental contamination and enhancing material safety.
Q10: What are the known photolytic decomposition products of 2-Hydroxy-2-methylpropiophenone in food packaging?
A10: Studies have identified several photolytic decomposition products of 2-Hydroxy-2-methylpropiophenone in food packaging materials, including 2,4,6-trimethylbenzaldehyde and 1-phenyl-2-butanone []. These findings highlight the importance of understanding the fate of photoinitiators in food contact applications and the potential migration of degradation products.
Q11: Is 2-Hydroxy-2-methylpropiophenone found in wastewater, and can it be removed?
A11: Yes, 2-Hydroxy-2-methylpropiophenone has been identified as a component in water-based wood paint effluent []. Fenton oxidation processes have demonstrated significant reduction (up to 96%) in the concentration of this compound and other organic pollutants, offering a potential solution for wastewater treatment [].
Q12: How can I determine the diffusion coefficient and partition coefficient of 2-Hydroxy-2-methylpropiophenone in different media?
A12: Techniques like attenuated total reflection Fourier transform infrared (ATR-FTIR) spectroscopy are valuable for studying the diffusion and partitioning behavior of 2-Hydroxy-2-methylpropiophenone in complex matrices like nanoporous polydimethylsiloxane networks or aqueous poly(ethylene glycol) diacrylate solutions []. These parameters are crucial for understanding the compound's release kinetics and its interaction with surrounding materials.
Q13: What analytical methods are used to analyze 2-Hydroxy-2-methylpropiophenone in environmental samples?
A13: Gas chromatography-mass spectrometry (GC-MS) is a widely used technique for identifying and quantifying 2-Hydroxy-2-methylpropiophenone and its photolytic decomposition products in environmental samples like food packaging materials []. This method allows for the separation and detection of various compounds present in complex matrices.
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